4-(3-hydroxy-3-methylbutyl)-N-(tetrahydro-2H-pyran-3-ylmethyl)benzamide

• IUPAC Name: 4-(3-hydroxy-3-methylbutyl)-N-(oxan-3-ylmethyl)benzamide
• InChI: InChI=1S/C18H27NO3/c1-18(2,21)10-9-14-5-7-16(8-6-14)17(20)19-12-15-4-3-11-22-13-15/h5-8,15,21H,3-4,9-13H2,1-2H3,(H,19,20)
• InChI Key: NHXQVYMNIFQQNZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC1=CC=C(C=C1)C(=O)NCC2CCCOC2)O
• Molecular Formula: C18H27NO3
• Molecular Weight: 305.4 g/mol

Description

Synthesis Analysis

The synthesis of benzamide derivatives often involves multi-step chemical reactions, including cyclization and condensation processes. For instance, the Bischler-Napieralski reaction has been employed to cyclize N-(4-aryl-4-hydroxybutyl)benzamides to 3-arylmethylidene-4,5-dihydro-3H-pyroles, demonstrating the utility of such reactions in constructing complex molecular architectures from simpler benzamide precursors (Browne et al., 1981).

Molecular Structure Analysis

The crystal structure of benzamide derivatives reveals intricate molecular arrangements, often stabilized by hydrogen bonding and π-π interactions. For example, the crystal structures of certain pyran and benzamide derivatives have been elucidated, showcasing centrosymmetric hydrogen-bonded dimers and supramolecular aggregation facilitated by intermolecular interactions (Kranjc et al., 2012).

Chemical Reactions and Properties

Benzamide derivatives undergo various chemical reactions, contributing to their broad utility. A practical synthesis of an orally active compound demonstrates the adaptability of benzamide chemistry in producing pharmacologically relevant molecules (Ikemoto et al., 2005).

Scientific Research Applications

Synthesis and Evaluation of Antimicrobial Activity

The synthesis of 3-hydroxy-4-oxo-4H-pyran-2-carboxamide derivatives, including compounds structurally related to 4-(3-hydroxy-3-methylbutyl)-N-(tetrahydro-2H-pyran-3-ylmethyl)benzamide, has been explored for their antimicrobial properties. These compounds have been synthesized using a coupling agent and base, and their antimicrobial activities were assessed against a range of bacterial and fungal species. A particular derivative showed enhanced antibacterial activity against strains such as Staphylococcus aureus and Escherichia coli, indicating potential for therapeutic applications in combating microbial infections (Aytemi̇r et al., 2003).

Bischler-Napieralski Reaction and Structural Analysis

Research into N-(4-aryl-4-hydroxybutyl)benzamides, closely related to 4-(3-hydroxy-3-methylbutyl)-N-(tetrahydro-2H-pyran-3-ylmethyl)benzamide, has involved cyclization under Bischler-Napieralski conditions to produce 3-arylmethylidene-4,5-dihydro-3H-pyrroles. These studies have contributed to understanding the structural properties and potential synthetic applications of such compounds, providing insight into the chemical behavior and applications of these molecules in various fields, including materials science and pharmaceutical chemistry (Browne et al., 1981).

Nucleoside and Nucleotide Derivatives

Investigations into nucleoside and nucleotide derivatives of pyrazofurin, a compound with structural similarities to 4-(3-hydroxy-3-methylbutyl)-N-(tetrahydro-2H-pyran-3-ylmethyl)benzamide, have revealed significant antiviral and cytostatic activities in cell culture. These studies have paved the way for exploring the potential of such derivatives in developing new therapeutic agents against viral infections and cancer, highlighting the broad applicability of these chemical frameworks in medicinal chemistry (Petrie et al., 1986).